![molecular formula C12H15N3S B1479843 2-(3-(thiophen-3-yl)-5,6-dihydrocyclopenta[c]pyrazol-1(4H)-yl)ethan-1-amine CAS No. 2098089-63-3](/img/structure/B1479843.png)
2-(3-(thiophen-3-yl)-5,6-dihydrocyclopenta[c]pyrazol-1(4H)-yl)ethan-1-amine
Overview
Description
Synthesis Analysis
The synthesis of this compound involves the reduction of 3-(1,3-diphenyl-1H-pyrazole-4-yl-) acrylic acid in ethyl acetate. Palladium/charcoal catalyst is employed, and the reaction mixture is stirred overnight. The excess ethyl acetate is then distilled off under reduced pressure, yielding the desired product. The chemical structures of the synthesized compounds are confirmed using physical data and IR spectral data .
Scientific Research Applications
Heterocyclic Compound Synthesis and Structural Diversity
Generation of Structurally Diverse Libraries : A study described the use of 3-dimethylamino-1-(thiophen-2-yl)propan-1-one hydrochloride as a starting material in alkylation and ring closure reactions to generate a diverse library of compounds. This method could be relevant for synthesizing variants of the specified compound and exploring its applications in medicinal chemistry and materials science G. Roman, 2013.
Anticancer Activity
Cytotoxicity Evaluation of Pyrazolyl Derivatives : Novel pyrazolyl derivatives have been synthesized and evaluated for their cytotoxicity against human cancer cell lines, demonstrating the potential of such compounds in anticancer drug development. This indicates the importance of exploring the anticancer activity of similar compounds Raquib Alam et al., 2018.
Antibacterial Activity
Synthesis and Antibacterial Activity of Pyrazoline Derivatives : Research on the synthesis of pyrazoline derivatives and their antibacterial activity against various bacterial strains underscores the significance of these compounds in developing new antibacterial agents. This application could be considered for related compounds to address antibiotic resistance issues M. Rani and Y. Mohamad, 2014.
Optoelectronic Applications
Novel Heterocyclic Compounds for Optoelectronics : A study on the synthesis of novel heterocyclic compounds with blue and green emission properties highlights the utility of such materials in optoelectronic applications, such as in light-emitting diodes and display technologies V. Ramkumar and P. Kannan, 2015.
Properties
IUPAC Name |
2-(3-thiophen-3-yl-5,6-dihydro-4H-cyclopenta[c]pyrazol-1-yl)ethanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3S/c13-5-6-15-11-3-1-2-10(11)12(14-15)9-4-7-16-8-9/h4,7-8H,1-3,5-6,13H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FKYLWEJZUNHOAT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C1)N(N=C2C3=CSC=C3)CCN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.33 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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